1-(2,5-Dimethylphenoxy)-3-(pyridin-2-ylthio)propan-2-ol hydrochloride

• IUPAC Name: 1-(2,5-dimethylphenoxy)-3-pyridin-2-ylsulfanylpropan-2-ol;hydrochloride
• InChI: InChI=1S/C16H19NO2S.ClH/c1-12-6-7-13(2)15(9-12)19-10-14(18)11-20-16-5-3-4-8-17-16;/h3-9,14,18H,10-11H2,1-2H3;1H
• InChI Key: FMHSYUSAYDFKDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCC(CSC2=CC=CC=N2)O.Cl
• Molecular Formula: C16H20ClNO2S
• Molecular Weight: 325.9 g/mol
• CAS No.: 1327217-04-8

Description

1-(2,5-Dimethylphenoxy)-3-(pyridin-2-ylthio)propan-2-ol hydrochloride is a useful research compound. Its molecular formula is C16H20ClNO2S and its molecular weight is 325.85. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Conformational Analyses and Crystal Structures

The conformational analyses of 2-amino-N-[2-(dimethylphenoxy)ethyl]propan-1-ol derivatives, including 1-(2,5-Dimethylphenoxy)-3-(pyridin-2-ylthio)propan-2-ol hydrochloride, have been reported through crystal structures characterized by X-ray diffraction analysis. These studies provide insights into the structural characteristics of such compounds, offering a foundation for understanding their potential interactions and reactivity in various environments. The investigations reveal diverse conformations and hydrogen-bonding motifs, which are crucial for designing compounds with specific properties and activities (Nitek et al., 2020).

Synthesis and Reactivity

The synthesis and reactivity of similar compounds have been explored, demonstrating the utility of this compound as a starting material or intermediate in generating a structurally diverse library of compounds. Such studies highlight the versatility of this compound in organic synthesis, including its participation in alkylation and ring closure reactions, which can lead to a wide range of functionalized molecules. This opens avenues for the development of novel pharmacophores and materials with desired properties (Roman, 2013).

Catalytic Applications

Research into the catalytic applications of compounds related to this compound has shown promising results. For instance, the use of pyridine-pyrazole compounds as catalysts in asymmetric transfer hydrogenation of ketones reveals the potential of such molecules in facilitating chemical transformations. These findings indicate the role of this compound derivatives in catalysis, contributing to more efficient and selective synthetic processes (Magubane et al., 2017).